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Compound of Interest

Compound Name: 16,17-Dihydroxyviolanthrone

Cat. No.: B089487 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential information and step-by-step procedures for the

safe disposal of 16,17-Dihydroxyviolanthrone, a complex organic molecule. Adherence to

these guidelines is paramount to ensure the safety of laboratory personnel and to maintain

compliance with regulatory standards.

Chemical and Hazard Profile
16,17-Dihydroxyviolanthrone is classified under the EPA's Toxic Substances Control Act

(TSCA).[1] While specific toxicity data for this derivative is limited, information on the parent

compound, Violanthrone, provides insight into its potential hazards. It is crucial to treat 16,17-
Dihydroxyviolanthrone as a hazardous chemical and handle it with the utmost care

throughout its lifecycle, including disposal.

Quantitative Data Summary
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Property Value Compound Source

Acute Toxicity (LD50) >5 g/kg (Oral, Rat) Violanthrone [2]

Molecular Formula C34H16O4
16,17-

Dihydroxyviolanthrone
[1][3]

Molecular Weight 488.5 g/mol
16,17-

Dihydroxyviolanthrone
[1]

Hazard Statements for Related Compounds (Violanthrone):

Toxic by inhalation, in contact with skin, and if swallowed.[2]

Given the potential for toxicity, all waste containing 16,17-Dihydroxyviolanthrone must be

managed as hazardous waste.

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the proper disposal of 16,17-
Dihydroxyviolanthrone waste. This procedure is based on general hazardous waste disposal

guidelines and should be adapted to comply with the specific regulations of your institution and

local authorities.[4][5][6][7][8]

1. Waste Identification and Segregation:

Identify: All materials contaminated with 16,17-Dihydroxyviolanthrone, including unused

product, solutions, contaminated personal protective equipment (PPE), and cleaning

materials, must be classified as hazardous waste.[4]

Segregate: Do not mix 16,17-Dihydroxyviolanthrone waste with non-hazardous waste.[4]

Incompatible hazardous wastes should also be stored separately to prevent dangerous

chemical reactions.[8]

2. Containerization:

Select Appropriate Containers: Use only leak-proof containers that are chemically compatible

with 16,17-Dihydroxyviolanthrone.[4][7][8] The original container is often the best choice
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for storing the waste.[8]

Seal Containers: Ensure containers are tightly sealed at all times, except when adding

waste, to prevent spills and evaporation.[6][8]

3. Labeling:

Label Immediately: As soon as the first particle of waste is placed in the container, it must be

labeled.[8]

Complete and Accurate Information: The label must clearly state "Hazardous Waste" and

identify the contents, including the full chemical name "16,17-Dihydroxyviolanthrone" and

any other components in the waste stream. The accumulation start date must also be clearly

visible.

4. Storage:

Designated Storage Area: Store hazardous waste in a designated, well-ventilated, and

secure area that is accessible only to trained personnel.[4]

Secondary Containment: Place waste containers in secondary containment trays or bins to

contain any potential leaks or spills.[8]

Accumulation Limits: Be aware of the maximum volume of hazardous waste allowed to be

stored in the laboratory (e.g., typically no more than 55 gallons) and the maximum

accumulation time before it must be removed by a hazardous waste professional.[7][8]

5. Disposal and Removal:

Arrange for Pickup: Once the waste container is nearly full or has reached its accumulation

time limit, submit a hazardous waste pickup request through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal company.[7]

Do Not Dispose Down the Drain: Under no circumstances should 16,17-
Dihydroxyviolanthrone or its containers be disposed of down the sink.[5][7]

Empty Container Management: Empty containers that held 16,17-Dihydroxyviolanthrone
should be managed as hazardous waste unless they have been triple-rinsed with a suitable
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solvent.[8] The rinsate from this process must also be collected and disposed of as

hazardous waste.[7] After proper rinsing and removal or defacing of the original label, the

container may be disposed of as regular trash, but always confirm this with your institution's

guidelines.[8]

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 16,17-Dihydroxyviolanthrone waste.
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Caption: Logical workflow for the safe disposal of 16,17-Dihydroxyviolanthrone waste.
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By adhering to these procedures, you contribute to a safer laboratory environment and ensure

the responsible management of chemical waste. Always consult your institution's specific

safety and disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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